4-[(2-allylphenoxy)methyl]benzoic acid

• IUPAC Name: 4-[(2-prop-2-enylphenoxy)methyl]benzoic acid
• InChI: InChI=1S/C17H16O3/c1-2-5-14-6-3-4-7-16(14)20-12-13-8-10-15(11-9-13)17(18)19/h2-4,6-11H,1,5,12H2,(H,18,19)
• InChI Key: FKZJQQFOABZGMD-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1=CC=CC=C1OCC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C17H16O3
• Molecular Weight: 268.31 g/mol

Description

4-[(2-allylphenoxy)methyl]benzoic acid, also known as AM404, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. AM404 is a potent inhibitor of the endocannabinoid uptake, and it has been shown to have analgesic, anti-inflammatory, and neuroprotective effects.

Mechanism of Action

4-[(2-allylphenoxy)methyl]benzoic acid is a potent inhibitor of the endocannabinoid uptake, meaning that it prevents the reuptake of endocannabinoids such as anandamide and 2-arachidonoylglycerol (2-AG) into the presynaptic neuron. This leads to an increase in the concentration of endocannabinoids in the synaptic cleft, which in turn activates cannabinoid receptors. The activation of cannabinoid receptors leads to the analgesic, anti-inflammatory, and neuroprotective effects of 4-[(2-allylphenoxy)methyl]benzoic acid.
Biochemical and physiological effects:
4-[(2-allylphenoxy)methyl]benzoic acid has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, in vitro and in vivo. 4-[(2-allylphenoxy)methyl]benzoic acid has also been shown to reduce the activation of microglia, which are immune cells in the central nervous system that play a key role in neuroinflammation. Additionally, 4-[(2-allylphenoxy)methyl]benzoic acid has been shown to reduce oxidative stress and protect neurons from apoptosis.

Advantages and Limitations for Lab Experiments

4-[(2-allylphenoxy)methyl]benzoic acid has several advantages for lab experiments. It is relatively easy to synthesize on a large scale, making it readily available for research purposes. Additionally, 4-[(2-allylphenoxy)methyl]benzoic acid has been extensively studied in animal models, providing a wealth of data on its potential therapeutic applications. However, there are also some limitations to using 4-[(2-allylphenoxy)methyl]benzoic acid in lab experiments. For example, the effects of 4-[(2-allylphenoxy)methyl]benzoic acid can be dose-dependent, and the optimal dose for a particular application may not be known. Additionally, the effects of 4-[(2-allylphenoxy)methyl]benzoic acid can be influenced by other factors, such as the route of administration and the timing of administration.

Future Directions

There are several future directions for research on 4-[(2-allylphenoxy)methyl]benzoic acid. One potential direction is to investigate the potential therapeutic applications of 4-[(2-allylphenoxy)methyl]benzoic acid in humans. While 4-[(2-allylphenoxy)methyl]benzoic acid has been extensively studied in animal models, its effects in humans are not well understood. Another potential direction is to investigate the use of 4-[(2-allylphenoxy)methyl]benzoic acid in combination with other drugs. For example, 4-[(2-allylphenoxy)methyl]benzoic acid has been shown to enhance the analgesic effects of opioids, suggesting that it may be useful as an adjunctive therapy for pain management. Finally, there is a need for further research into the mechanism of action of 4-[(2-allylphenoxy)methyl]benzoic acid, particularly with regard to its effects on the endocannabinoid system.

Synthesis Methods

4-[(2-allylphenoxy)methyl]benzoic acid is synthesized by the reaction of aryl iodide with allylboronic acid in the presence of a palladium catalyst. The resulting intermediate is then reacted with 4-hydroxybenzyl alcohol in the presence of a base to yield 4-[(2-allylphenoxy)methyl]benzoic acid. The synthesis of 4-[(2-allylphenoxy)methyl]benzoic acid is relatively straightforward and can be performed on a large scale, making it an attractive compound for pharmaceutical applications.

Scientific Research Applications

4-[(2-allylphenoxy)methyl]benzoic acid has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic effects in animal models of pain, including neuropathic pain, inflammatory pain, and cancer pain. 4-[(2-allylphenoxy)methyl]benzoic acid has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines in vitro and in vivo. Additionally, 4-[(2-allylphenoxy)methyl]benzoic acid has been shown to have neuroprotective effects, protecting neurons from oxidative stress and reducing neuroinflammation.